Cas no 2138570-21-3 (4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole)
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole
- EN300-1157660
- 2138570-21-3
-
- Inchi: 1S/C11H18BrN3/c1-11(2)5-4-8(12)6-9(11)10-7-15(3)14-13-10/h7-9H,4-6H2,1-3H3
- InChI Key: DHATYGGYIWANPN-UHFFFAOYSA-N
- SMILES: BrC1CCC(C)(C)C(C2=CN(C)N=N2)C1
Computed Properties
- Exact Mass: 271.06841g/mol
- Monoisotopic Mass: 271.06841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 30.7Ų
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157660-0.05g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 0.05g |
$1381.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-0.1g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 0.1g |
$1447.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-0.25g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 0.25g |
$1513.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-0.5g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 0.5g |
$1577.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-1.0g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 1g |
$1643.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-2.5g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 2.5g |
$3220.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-5.0g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 5g |
$4764.0 | 2023-06-09 | ||
| Enamine | EN300-1157660-10.0g |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole |
2138570-21-3 | 10g |
$7065.0 | 2023-06-09 |
4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole
4-(5-Bromo-2,2-Dimethylcyclohexyl)-1-Methyl-1H-1,2,3-Triazole: A Comprehensive Overview
The compound 4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole, identified by the CAS number 2138570-21-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of a substituted cyclohexane ring and a triazole moiety, making it a unique candidate for research and development in the fields of drug discovery and materials science.
The structure of this compound is characterized by a 5-bromo substituent on the cyclohexane ring, which introduces electronic effects that can influence reactivity and selectivity in chemical reactions. The presence of two methyl groups at the 2-position of the cyclohexane ring adds steric bulk, potentially affecting the molecule's conformation and interactions with other molecules. The triazole ring system is a well-known heterocyclic structure with applications in medicinal chemistry due to its ability to act as a bioisostere or a linker in drug design.
Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of triazoles as scaffolds for developing kinase inhibitors and other therapeutic agents. The combination of a brominated cyclohexane ring with a triazole moiety in this compound could provide a platform for designing molecules with enhanced pharmacokinetic properties or improved bioavailability.
In terms of synthesis, this compound can be prepared through various routes, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). The use of such methods allows for efficient and selective formation of the triazole ring while maintaining the integrity of the brominated cyclohexane substituent. This approach aligns with current trends in green chemistry and sustainable synthesis practices.
The unique combination of structural features in this compound makes it an attractive candidate for further research. For example, its brominated substituent could serve as a site for further functionalization or radiolabeling in imaging studies. Additionally, the steric effects introduced by the dimethyl groups on the cyclohexane ring could be exploited to modulate molecular interactions in drug-target binding studies.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide insights into its molecular structure and purity, which are critical for ensuring reproducibility in research and development settings.
In conclusion, 4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and potential for further functionalization make it an important subject for ongoing research efforts aimed at advancing chemical science and drug discovery.
2138570-21-3 (4-(5-bromo-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)